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Compound of Interest

4-Amino-5-imidazolecarboxamide
Compound Name:
hydrochloride

Cat. No. 8193321

Core Chemical Identity and Physicochemical Profile

4-Amino-5-imidazolecarboxamide hydrochloride, also known by synonyms such as 5-
Amino-1H-imidazole-4-carboxamide hydrochloride, is a heterocyclic amine organic compound.
[1][2] Its fundamental importance lies in its imidazole core, a structure that is a cornerstone for
a vast array of biologically active molecules, most notably purines.[3][4][5] The hydrochloride
salt form enhances its stability and solubility in aqueous media, making it a versatile reagent in
various laboratory settings.[1]

The compound's structure, featuring an amino group and a carboxamide group on an imidazole
ring, makes it a versatile building block for creating more complex molecular frameworks
essential for drug development.[6]

Table 1: Physicochemical Properties of 4-Amino-5-imidazolecarboxamide Hydrochloride
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Property Value Source(s)

CAS Number 72-40-2 [L1031[7]

Molecular Formula C4HesN4O-HCI [1][7]

Molecular Weight 162.58 g/mol [111819]
White to off-white or light grey

Appearance , [1](3][10]
crystalline powder

Melting Point 249 - 253 °C (decomposes) [1][3]

Solubility Soluble in water [1][10][11]

Purity Typically 298% (HPLC) [1][12]
Store at 0 - 8 °C in a cool, dry,

Storage ] [1]
well-closed container
4-amino-1H-imidazole-5-

IUPAC Name [8][13]

carboxamide;hydrochloride

Synthesis and Role as a Chemical Precursor

The primary value of AICA-HCI in synthetic chemistry is its role as a key intermediate. It serves

as a foundational scaffold for the synthesis of purine analogs and other heterocyclic

compounds.[3][7] Its most notable applications are in the pharmaceutical industry.

Synthesis of Chemotherapeutics

AICA-HCl is a critical starting material for the synthesis of the antitumor agent dacarbazine and

the chemotherapeutic drug temozolomide, which is used to treat certain brain tumors like

glioblastoma.[2][6] The imidazole ring system is a core component of these drugs, and AICA-

HCI provides this essential framework.

General Synthetic Pathway

While numerous specific synthetic routes exist, a common approach involves the cyclization of

an acyclic precursor. A generalized workflow can be conceptualized as starting from simpler

materials and building the imidazole ring through a series of reactions. One documented
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method utilizes a-amidinoacetamide hydrochloride, aniline, and formic acid, proceeding
through diazotization, coupling, reduction, formylation, and finally, cyclization to yield the target
molecule.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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